Cas no 56598-91-5 (4-Imidazolidinecarboxylicacid, 1,3-dimethyl-2,5-dioxo-, ethyl ester)

• Product Name: 4-Imidazolidinecarboxylicacid, 1,3-dimethyl-2,5-dioxo-, ethyl ester
• CAS No: 56598-91-5
• MF: C₈H₁₂N₂O₄
• MW: 200.191882133484
• CID: 383655
• PubChem ID: 317290
• Update Time: 2025-04-19

4-Imidazolidinecarboxylicacid, 1,3-dimethyl-2,5-dioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Imidazolidinecarboxylicacid, 1,3-dimethyl-2,5-dioxo-, ethyl ester
• ethyl 1,3-dimethyl-2,5-dioxoimidazolidine-4-carboxylate
• DTXSID70311973
• NSC248552
• NSC-248552
• 56598-91-5

• Inchi： 1S/C8H12N2O4/c1-4-14-7(12)5-6(11)10(3)8(13)9(5)2/h5H,4H2,1-3H3
• InChI Key： KHVPUYIHANMMIZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(N(C)C(N1C)=O)=O)=O

Computed Properties

• Exact Mass: 200.07976
• Monoisotopic Mass: 200.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.267
• Boiling Point: 262.8°Cat760mmHg
• Flash Point: 112.7°C
• Refractive Index: 1.497
• PSA: 66.92